1,1,3-Trichloro-2,2-dimethoxypropane

• CAS No.: 57858-33-0
• Molecular Formula: C5H9Cl3O2
• Molecular Weight: 207.48 g/mol
• IUPAC Name: 1,1,3-trichloro-2,2-dimethoxypropane
• InChI: InChI=1S/C5H9Cl3O2/c1-9-5(3-6,10-2)4(7)8/h4H,3H2,1-2H3
• InChI Key: XKXMAJOVTLUKHL-UHFFFAOYSA-N
• Canonical SMILES: COC(CCl)(C(Cl)Cl)OC

Description

1,1,3-Trichloro-2,2-dimethoxypropane (CAS: Not explicitly provided in evidence) is a chlorinated propane derivative featuring three chlorine atoms and two methoxy groups. Chlorinated propanes are often used as intermediates in organic synthesis, solvents, or pesticides, but their environmental persistence and toxicity necessitate careful evaluation .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1,1,3-Trichloro-2,2-dimethoxypropane can be synthesized through the chlorination of 2,2-dimethoxypropane. The reaction typically involves the use of chlorine gas in the presence of a catalyst such as iron(III) chloride. The reaction is carried out under controlled conditions to ensure the selective chlorination at the desired positions.

Industrial Production Methods: In industrial settings, the production of 1,1,3-trichloro-2,2-dimethoxypropane involves large-scale chlorination processes. The reaction conditions are optimized to achieve high yields and purity. The crude product is then purified through distillation and other separation techniques to obtain the final product with the desired specifications.

Chemical Reactions Analysis

Types of Reactions: 1,1,3-Trichloro-2,2-dimethoxypropane undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atoms can be substituted with other nucleophiles such as hydroxyl groups, amines, or thiols.

Reduction Reactions: The compound can be reduced to form less chlorinated derivatives.

Oxidation Reactions: It can undergo oxidation to form corresponding carbonyl compounds.

Common Reagents and Conditions:

Substitution Reactions: Common reagents include sodium hydroxide, ammonia, and thiols. The reactions are typically carried out in polar solvents such as water or alcohols.

Reduction Reactions: Reducing agents such as lithium aluminum hydride or sodium borohydride are used under anhydrous conditions.

Oxidation Reactions: Oxidizing agents like potassium permanganate or chromium trioxide are used under acidic or basic conditions.

Major Products Formed:

Substitution Reactions: Products include hydroxylated, aminated, or thiolated derivatives.

Reduction Reactions: Products include partially or fully dechlorinated compounds.

Oxidation Reactions: Products include aldehydes, ketones, or carboxylic acids.

Scientific Research Applications

1,1,3-Trichloro-2,2-dimethoxypropane has several applications in scientific research:

Biology: The compound is used in studies involving chlorinated organic compounds and their effects on biological systems.

Medicine: Research is conducted to explore its potential use in the development of pharmaceuticals and as a precursor for active pharmaceutical ingredients.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 1,1,3-trichloro-2,2-dimethoxypropane involves its reactivity with various nucleophiles and electrophiles. The trichloromethyl group is highly reactive and can undergo nucleophilic substitution reactions. The compound can also form intermediates such as carbocations or radicals, which participate in further chemical transformations. The molecular targets and pathways involved depend on the specific reactions and conditions used.

Comparison with Similar Compounds

1,2,3-Trichloropropane (CAS: 96-18-4)

• Structure : Three chlorine atoms at positions 1, 2, and 3 on propane.
• Properties and Applications :
  • High toxicity and environmental persistence, historically used as a solvent and pesticide intermediate .
  • Banned in many regions but still detected in environmental samples due to slow degradation .
• Contrast with 1,1,3-Trichloro-2,2-dimethoxypropane :
  • The presence of methoxy groups in the latter may reduce volatility and alter reactivity compared to the fully chlorinated 1,2,3-Trichloropropane. Methoxy groups could enhance solubility in polar solvents or modify metabolic pathways .

Property	1,2,3-Trichloropropane	1,1,3-Trichloro-2,2-dimethoxypropane
Substituents	Cl at C1, C2, C3	Cl at C1, C3; OCH₃ at C2
Volatility	High (fully chlorinated)	Likely lower (methoxy groups)
Toxicity	High (neurotoxic, carcinogenic)	Unknown; methoxy groups may reduce toxicity
Environmental Persistence	Persistent	Potentially less persistent
Applications	Solvent, pesticide intermediate	Likely synthesis intermediate or solvent

1,1,3-Triethoxypropane (CAS: 223797)

• Properties and Applications: No reported bioactivity; used as an inert solvent or derivatization agent in analytical chemistry .

Property	1,1,3-Triethoxypropane	1,1,3-Trichloro-2,2-dimethoxypropane
Substituents	OCH₂CH₃ at C1, C3	Cl at C1, C3; OCH₃ at C2
Reactivity	Low (inert)	Higher (chlorine enhances electrophilicity)
Bioactivity	None reported	Unknown; chlorine may confer activity
Use Cases	Solvent, derivatization agent	Potential pesticide intermediate

2,2-Dimethoxypropane (CAS: 77-76-9)

• Properties and Applications :
  • Widely used as a dehydrating agent and acetonide-forming reagent in organic synthesis .
  • Low toxicity; facilitates esterification and protects diols .

Property	2,2-Dimethoxypropane	1,1,3-Trichloro-2,2-dimethoxypropane
Substituents	OCH₃ at C2	Cl at C1, C3; OCH₃ at C2
Function	Dehydration, acetonide formation	Potential halogenated intermediate
Toxicity	Low	Likely higher (chlorinated)
Synthetic Role	Protecting group	Electrophilic substrate

2-Chloro-1,1,3-triethoxypropane (CAS: 10140-99-5)

• Structure : Chlorine at C2; ethoxy groups at C1 and C3.
• Properties and Applications: Limited data; likely a specialty intermediate in organic synthesis .
• Contrast :
  • The positional isomerism (chlorine at C2 vs. C1/C3) and ethoxy vs. methoxy groups influence solubility and reactivity.

Property	2-Chloro-1,1,3-triethoxypropane	1,1,3-Trichloro-2,2-dimethoxypropane
Substituents	Cl at C2; OCH₂CH₃ at C1, C3	Cl at C1, C3; OCH₃ at C2
Reactivity	Moderate (Cl at C2)	Higher (multiple Cl substituents)
Applications	Niche synthesis intermediate	Broader halogenation potential

Key Research Findings

• Environmental Impact : Chlorinated propanes like 1,2,3-Trichloropropane persist in ecosystems, raising concerns about bioaccumulation . Methoxy groups in 1,1,3-Trichloro-2,2-dimethoxypropane may mitigate this through increased biodegradability.
• Synthetic Utility : The compound’s chlorine and methoxy groups make it a candidate for cross-coupling reactions or as a pesticide precursor, though toxicity studies are needed .
• Analytical Challenges : Differentiation from similar compounds requires advanced techniques like NMR or GC-MS, as seen in studies of 2,2-dimethoxypropane derivatives .